Cas no 913258-22-7 ((2S)-2-(2-phenylethyl)oxirane)

• Product Name: (2S)-2-(2-phenylethyl)oxirane
• CAS No: 913258-22-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 6097035
• PubChem ID: 12003885
• Update Time: 2023-11-29

(2S)-2-(2-phenylethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-phenylethyl)oxirane
• Oxirane, 2-(2-phenylethyl)-, (2S)-
• 1,2-Epoxy-4-phenylbutane, (S)-
• Q27896060
• (3,4-Epoxybutyl)benzene, (S)-
• (2S)-2-Phenethyloxirane
• SCHEMBL2077308
• UNII-TOD40QY5WN
• (S)-(3,4-epoxybutyl)benzene
• (S)-2-phenethyloxirane
• JVGAGAVQROERFI-JTQLQIEISA-N
• 913258-22-7
• (3,4-Epoxybutyl)benzene, (-)-
• EN300-1861794
• TOD40QY5WN

• Inchi： 1S/C10H12O/c1-2-4-9(5-3-1)6-7-10-8-11-10/h1-5,10H,6-8H2/t10-/m0/s1
• InChI Key： JVGAGAVQROERFI-JTQLQIEISA-N
• SMILES： O1C[C@@H]1CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 225.5±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives